Cas no 1804106-53-3 (2-(Chloromethyl)-6-(difluoromethoxy)benzo[d]oxazole)

• Product Name: 2-(Chloromethyl)-6-(difluoromethoxy)benzo[d]oxazole
• CAS No: 1804106-53-3
• MF: C₉H₆ClF₂NO₂
• MW: 233.599248409271
• CID: 4820073
• Update Time: 2025-06-27

2-(Chloromethyl)-6-(difluoromethoxy)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-(difluoromethoxy)benzo[d]oxazole

• Inchi： 1S/C9H6ClF2NO2/c10-4-8-13-6-2-1-5(14-9(11)12)3-7(6)15-8/h1-3,9H,4H2
• InChI Key： NZBFOOACXMTTDJ-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=CC(=CC=2O1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• XLogP3: 3.1
• Topological Polar Surface Area: 35.3

Additional information on 2-(Chloromethyl)-6-(difluoromethoxy)benzo[d]oxazole

2-(Chloromethyl)-6-(difluoromethoxy)benzo[d]oxazole: A Comprehensive Overview

The compound CAS No. 1804106-53-3, also known as 2-(Chloromethyl)-6-(difluoromethoxy)benzo[d]oxazole, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. In this article, we delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

Benzo[d]oxazole derivatives have been extensively studied for their versatile properties, particularly in the context of electronic materials and pharmaceutical applications. The presence of a chloromethyl group at the 2-position and a difluoromethoxy group at the 6-position introduces unique electronic and steric effects, making this compound a valuable subject for further investigation. Recent studies have highlighted its potential as a building block for constructing functional materials with tailored properties.

The synthesis of 2-(Chloromethyl)-6-(difluoromethoxy)benzo[d]oxazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways to optimize the yield and purity of this compound, often employing transition metal catalysts to facilitate key transformations. These advancements have not only improved the synthesis efficiency but also opened new avenues for exploring its applications in diverse chemical systems.

In terms of applications, this compound has shown promise in the development of advanced materials for electronic devices. Its unique electronic structure makes it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent studies have demonstrated that incorporating this compound into OLED architectures can enhance device performance by improving charge transport properties and emission efficiency.

Beyond electronics, 2-(Chloromethyl)-6-(difluoromethoxy)benzo[d]oxazole has also been investigated for its potential in pharmaceutical chemistry. The compound's ability to modulate specific biological pathways has led researchers to explore its role as a lead molecule for drug development. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, making it a valuable candidate for further pharmacological evaluation.

The structural versatility of this compound also extends to its use in polymer chemistry. Researchers have successfully incorporated it into polymer frameworks to create materials with enhanced mechanical and thermal stability. These findings underscore the importance of understanding the relationship between molecular structure and material properties, paving the way for innovative applications in various industries.

In conclusion, CAS No. 1804106-53-3, or 2-(Chloromethyl)-6-(difluoromethoxy)benzo[d]oxazole, represents a significant advancement in organic chemistry due to its unique structural features and diverse applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future developments across multiple disciplines.